Cas no 2229175-00-0 (O-1-(5-methoxypyridin-3-yl)ethylhydroxylamine)

• Product Name: O-1-(5-methoxypyridin-3-yl)ethylhydroxylamine
• CAS No: 2229175-00-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5978600
• PubChem ID: 165974085
• Update Time: 2025-06-10

O-1-(5-methoxypyridin-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(5-methoxypyridin-3-yl)ethylhydroxylamine
• O-[1-(5-methoxypyridin-3-yl)ethyl]hydroxylamine
• 2229175-00-0
• EN300-1755646

• Inchi： 1S/C8H12N2O2/c1-6(12-9)7-3-8(11-2)5-10-4-7/h3-6H,9H2,1-2H3
• InChI Key： BXOXIGMEFYRTKV-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=NC=C(C=1)OC)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.4Ų

Additional information on O-1-(5-methoxypyridin-3-yl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2229175-00-0 and Product Name: O-1-(5-methoxypyridin-3-yl)ethylhydroxylamine

The compound with the CAS number 2229175-00-0 and the product name O-1-(5-methoxypyridin-3-yl)ethylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure incorporates a 5-methoxypyridin-3-yl moiety, which is a key pharmacophore that contributes to its biological activity and interaction with target enzymes or receptors.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The presence of the 5-methoxypyridin-3-yl group in this compound not only enhances its solubility and metabolic stability but also modulates its electronic properties, making it an attractive scaffold for further chemical modifications. The hydroxylamine functional group at the ethyl chain further contributes to the compound's reactivity, enabling diverse synthetic pathways for derivatization.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and oxidative stress. Studies have demonstrated that pyridine-based compounds can interact with various enzymes, including cytochrome P450 enzymes, which are crucial in drug metabolism. The O-1-(5-methoxypyridin-3-yl)ethylhydroxylamine structure may offer a unique balance between binding affinity and selectivity, making it a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, the development of small molecules that can selectively target specific disease pathways is of paramount importance. The compound's molecular design aligns well with current trends in medicinal chemistry, where functional groups such as hydroxylamines are increasingly being explored for their ability to enhance bioavailability and pharmacological activity. Additionally, the 5-methoxypyridin-3-yl moiety has been shown to exhibit favorable interactions with biological targets, suggesting its utility in addressing a wide range of therapeutic challenges.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Molecular docking studies have indicated that O-1-(5-methoxypyridin-3-yl)ethylhydroxylamine may exhibit inhibitory effects on certain kinases and other enzymes implicated in chronic diseases. These findings are particularly intriguing given the growing interest in kinase inhibitors as therapeutic agents. The compound's ability to modulate enzyme activity could pave the way for novel treatments targeting conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the 5-methoxypyridin-3-yl group requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing this complex framework efficiently. Moreover, the hydroxylamine functionality necessitates careful handling to prevent unwanted side reactions, underscoring the importance of robust synthetic strategies in pharmaceutical chemistry.

As research progresses, the potential applications of O-1-(5-methoxypyridin-3-yl)ethylhydroxylamine are likely to expand beyond initial hypotheses. Its structural features make it amenable to further derivatization, allowing chemists to fine-tune its properties for specific therapeutic needs. For instance, modifications to the hydroxylamine group could enhance its metabolic stability or alter its binding profile to different targets. Such flexibility is essential in drug discovery pipelines where lead optimization is a critical step.

The compound's relevance is further underscored by its compatibility with modern drug development paradigms that emphasize precision medicine and personalized therapies. By leveraging structural diversity and computational modeling, researchers can rapidly identify promising candidates like O-1-(5-methoxypyridin-3-yl)ethylhydroxylamine for clinical investigation. This approach not only accelerates the discovery process but also reduces costs associated with traditional trial-and-error methods.

In conclusion, O-1-(5-methoxypyridin-3-yl)ethylhydroxylamine (CAS No. 2229175-00-0) represents a significant contribution to pharmaceutical chemistry due to its innovative structure and potential therapeutic applications. The presence of key pharmacophores such as the 5-methoxypyridin-3-yl moiety and hydroxylamine group positions this compound as a valuable scaffold for drug development. Continued research into its biological activity and synthetic modifications will likely uncover new opportunities for addressing unmet medical needs.